4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C13H14N4OS/c1-8-2-4-10(5-3-8)17-7-9(6-11(17)18)12-15-16-13(14)19-12/h2-5,9H,6-7H2,1H3,(H2,14,16)
• InChI Key: LXFQVUYPLJOOBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C3=NN=C(S3)N
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one (hereafter referred to as 4-ATP) is a novel compound with a wide range of applications in scientific research. This compound has been studied extensively, and its unique properties have made it a valuable tool for scientists in various fields. 4-ATP is an important intermediate in the synthesis of a variety of compounds, and its ability to act as an enzyme inhibitor has made it an attractive target for drug development.

Scientific Research Applications

Synthesis and Biological Activity

The compound 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one is a part of the 1,3,4-thiadiazole family, which has been extensively studied for its potential in various biological activities. Research has focused on the synthesis and evaluation of these compounds for their biological properties, including anticancer, antitubercular, antifungal, and antimicrobial activities. For instance, a study on the synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines as potential antiulcer agents revealed that while none of the compounds showed significant antisecretory activity, several demonstrated good cytoprotective properties in ethanol and HCl models, highlighting the therapeutic potential of thiadiazole derivatives in protective gastrointestinal treatments (Starrett et al., 1989).

Anticancer Evaluation

The anticancer potential of thiadiazole derivatives has been a significant area of interest. A study on the synthesis and anticancer evaluation of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, 1,2,4-triazoles, and Mannich bases demonstrated that several compounds exhibited significant cytotoxicity against various human cancer cell lines, with Mannich bases showing particularly potent activity against gastric cancer NUGC cells. This indicates the promising role of thiadiazole derivatives in developing new anticancer agents (Abdo & Kamel, 2015).

Antimicrobial and Antitubercular Activities

Further studies have explored the synthesis of thiadiazole derivatives for antimicrobial and antitubercular activities. For example, novel 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl) imidazo[2,1-b][1,3,4] thiadiazole derivatives were synthesized and displayed very good antitubercular and antifungal activities, showcasing the therapeutic potential of thiadiazole derivatives in treating infectious diseases (Syed, Alagwadi, & Alegaon, 2013).